Cas no 13086-84-5 (di-tert-butyl phosphonate)
Di-tert-butyl phosphonate is an organophosphorus compound characterized by its tert-butyl ester groups, which confer steric hindrance and enhanced stability. This phosphonate derivative is commonly employed as a versatile intermediate in organic synthesis, particularly in the preparation of phosphonic acids and their esters. Its robust tert-butyl groups improve solubility in organic solvents and facilitate controlled reactivity in phosphorylation reactions. The compound is valued for its utility in cross-coupling reactions, ligand synthesis, and as a precursor for agrochemicals and pharmaceuticals. Its stability under mild conditions and compatibility with diverse reaction environments make it a practical choice for specialized synthetic applications.
di-tert-butyl phosphonate structure
Product Name:di-tert-butyl phosphonate
CAS No:13086-84-5
MF:C8H18O3P
MW:193.200483798981
MDL:MFCD00014999
CID:86862
PubChem ID:329766964
Update Time:2025-06-06
di-tert-butyl phosphonate Chemical and Physical Properties
Names and Identifiers
-
- Di-tert-butyl phosphite
- Phosphorous acid di-tert-butyl ester
- Di-tert-butyl phosphonate
- Einecs 235-996-8
- di-t-Butyl phosphite
- Ditertiarybutyl phosphite
- Di(tert-butyl) hydrogen phosphite
- bis(1,1-dimethylethyl) phosphonate
- Phosphonic acid di-tert-butyl ester
- Di-tert-butyl phosphite 95%
- Di-tert-butyl phosphite ,97.5%
- HLMXUWAUCZMWOG-UHFFFAOYSA-N
- D5814
- 13086-84-5
- SCHEMBL331977
- bis[(2-methylpropan-2-yl)oxy]-oxophosphanium
- CS-0020033
- EN300-1270553
- Di-tert-butoxy(oxo)phosphanium
- Phosphonic acid, bis(1,1-dimethylethyl) ester
- FT-0625365
- di-t-butyl phosphonate
- di-tert-butylphosphonate
- AKOS028109221
- EC 235-996-8
- AKOS015918198
- di-tert-butyl phosphonic acid
- DTXSID10926944
- Di-tert-butyl phosphite, 95%
- Di-tert-butyl phosphite;tert-Butyl phosphite ((C4H9O)2P(OH))
- PS-15640
- Phosphonic Acid Bis(1,1-dimethylethyl) Ester; Phosphonic Acid Di-tert-butyl Ester; Di-tert-butyl Phosphonate
- GEBLOQXLELCEEO-UHFFFAOYSA-N
- BIS(TERT-BUTOXY)(OXO)-??-PHOSPHANYLIUM
- di-tert-butyl phosphonate
-
- MDL： MFCD00014999
- Inchi： 1S/C8H18O3P/c1-7(2,3)10-12(9)11-8(4,5)6/h1-6H3/q+1
- InChI Key： GEBLOQXLELCEEO-UHFFFAOYSA-N
- SMILES： [P+](=O)(OC(C)(C)C)OC(C)(C)C
Computed Properties
- Exact Mass: 194.10700
- Monoisotopic Mass: 194.107
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.5
- Topological Polar Surface Area: 38.7
Experimental Properties
- Color/Form: Yellowish liquid
- Density: 0.960 g/L at 25 °C
- Melting Point: No data available
- Boiling Point: 66-68°C/0.5mm
- Flash Point: Fahrenheit: 325.4 ° f < br / > Celsius: 163 ° C < br / >
- Refractive Index: n20/D 1.419
- Solubility: Soluble in organic solvents
- PSA: 52.28000
- LogP: 2.83580
- Solubility: Not determined
- Sensitiveness: Air & Moisture Sensitive
- Vapor Pressure: No data available
di-tert-butyl phosphonate Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H314-H317
- Warning Statement： P280-P305+P351+P338-P310
- Hazardous Material transportation number：UN 3265 8 / PGIII
- WGK Germany：3
- Hazard Category Code： 34
- Safety Instruction： S26-S36/37/39-S45
-
Hazardous Material Identification：
- Safety Term：S26;S36/37/39;S45
- Packing Group：III
- Risk Phrases：R34
- Packing Group：III
- PackingGroup：III
- Storage Condition：2-8°C
di-tert-butyl phosphonate Customs Data
- HS CODE：2920901900
- Customs Data：
China Customs Code:
2920901900Overview:
2920901900 Phosphite ester.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2920901900 VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
di-tert-butyl phosphonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | DG571-25g |
di-tert-butyl phosphonate |
13086-84-5 | 98% | 25g |
￥975.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | DG571-5g |
di-tert-butyl phosphonate |
13086-84-5 | 98% | 5g |
￥288.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D5814-1G |
di-tert-butyl phosphonate |
13086-84-5 | 98.0%(T) | 1G |
￥150.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D5814-5G |
di-tert-butyl phosphonate |
13086-84-5 | 98.0%(T) | 5G |
￥520.0 | 2022-05-30 | |
| Fluorochem | 044564-1g |
Di-tert-butylphosphite |
13086-84-5 | 95% | 1g |
￡10.00 | 2022-02-28 | |
| Fluorochem | 044564-5g |
Di-tert-butylphosphite |
13086-84-5 | 95% | 5g |
￡25.00 | 2022-02-28 | |
| Fluorochem | 044564-25g |
Di-tert-butylphosphite |
13086-84-5 | 95% | 25g |
￡105.00 | 2022-02-28 | |
| Ambeed | A515951-1g |
Di-tert-butyl phosphonate |
13086-84-5 | 95% | 1g |
$12.0 | 2025-03-05 | |
| Ambeed | A515951-5g |
Di-tert-butyl phosphonate |
13086-84-5 | 95% | 5g |
$22.0 | 2025-03-05 | |
| Ambeed | A515951-25g |
Di-tert-butyl phosphonate |
13086-84-5 | 95% | 25g |
$47.0 | 2025-03-05 |
di-tert-butyl phosphonate Related Literature
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
13086-84-5 (di-tert-butyl phosphonate) Related Products
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- 52956-34-0(Phosphorous acid, dimethyl 1-methylethyl ester)
- 73424-21-2(Phosphorous acid, methyl bis(1-methylethyl) ester)
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- 110107-37-4(Phosphorous acid, bis(1,1-dimethylethyl) 1-methylethyl ester)
- 110107-25-0(1,3,2-Dioxaphosphepane, 2-(1,1-dimethylethoxy)-)
- 116-17-6(Triisopropyl phosphite)
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- 7504-61-2( )
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